molecular formula C12H18O3S B8372142 3-Tert-butylphenyl ethanesulfonate

3-Tert-butylphenyl ethanesulfonate

Cat. No.: B8372142
M. Wt: 242.34 g/mol
InChI Key: UMHBSFFVMWWPAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Tert-butylphenyl ethanesulfonate is a useful research compound. Its molecular formula is C12H18O3S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18O3S

Molecular Weight

242.34 g/mol

IUPAC Name

(3-tert-butylphenyl) ethanesulfonate

InChI

InChI=1S/C12H18O3S/c1-5-16(13,14)15-11-8-6-7-10(9-11)12(2,3)4/h6-9H,5H2,1-4H3

InChI Key

UMHBSFFVMWWPAJ-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)OC1=CC=CC(=C1)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.00 g (53.3 mol) of 3-tert-butylphenol and 5.93 g (58.6 mol) of triethylamine were dissolved in 80 mL of toluene followed by dropping in 7.53 g (58.6 mol) of ethanesulfonyl chloride over the course of 10 minutes at 10° C. followed by stirring for 10 minutes at 25° C. and confirming the 3-tert-butylphenol to no longer be present by gas chromatography. The reaction liquid was placed in water and following separation of the organic layer, was washed three times with water, once with saturated aqueous NaHCO3 solution and once with saturated brine followed by drying with MgSO4, concentrating and purifying the resulting residue by vacuum distillation to obtain 12.02 g (yield: 93%) of 3-tert-butylphenyl ethanesulfonate.
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8 g
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5.93 g
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80 mL
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7.53 g
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reactant
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